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Compound of Interest

Compound Name: CL097

Cat. No.: B10830005

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the imidazoquinoline compound CL097, a known TLR7/8
agonist. The following procedural guidance outlines operational plans for handling and disposal
to build a foundation of trust and safety in laboratory practices.

Chemical and Physical Properties

A clear understanding of a compound's properties is the first step in safe handling. Below is a
summary of the key chemical and physical characteristics of CL097.
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Property Value Source

2-(ethoxymethyl)-1H-

Chemical Name imidazo[4,5-c]quinolin-4-amine  [1]
hydrochloride

CAS Number 1026249-18-2 [1]

Molecular Formula C13H14N4O « HCI [1]

Molecular Weight 278.74 g/mol [1][2]

Appearance Lyophilized yellow powder [1]

N 1 mg/ml in water; 2 mg/mL in
Solubility [1]
DMSO (warmed)

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

While one Safety Data Sheet (SDS) classifies CL097 as not a hazardous substance or mixture,
it is crucial to adhere to standard laboratory safety protocols when handling any chemical.[3]
The following personal protective equipment is recommended to ensure user safety.
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PPE Category

Recommended Equipment

Rationale

Eye Protection

Safety goggles with side-

shields

Protects eyes from potential
splashes or aerosolized

particles.[3]

Hand Protection

Protective gloves

Prevents direct skin contact

with the compound.[3]

Body Protection

Impervious clothing, such as a

lab coat

Provides a barrier against
accidental spills and
contamination of personal
clothing.[3]

Respiratory Protection

Suitable respirator

Recommended when handling
the powder form to avoid
inhalation, especially in poorly

ventilated areas.[3]

Handling and Disposal Workflow

Proper handling and disposal are critical to maintaining a safe laboratory environment. The
following workflow provides a step-by-step guide for the safe management of CL097.
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Preparation

[ Consult Safety Data Sheet (SDS) ]

i

Don Personal Protective Equipment (PPE)

(Goggles, Gloves, Lab Coat)

[

Ensure adequate ventilation
(e.g., chemical fume hood)

.

)

/

Proceed to Handling

/

Hangling
v

\

[ Weigh CL0O97 powder in a contained manner )

i

[ Prepare solutions in a designated area j

\ J
( Avoid generating dust or aerosols )

.

/

Proceed to Disposal

4 Disgosal

\

Dispose of contaminated consumables

[(e.g., tips, tubes) in designated waste containersj

'

Decontaminate work surfaces and equipment

'

Dispose of unused CL097 and solutions
as chemical waste according to institutional
and local regulations

Emergency Procedures

Eye Contact:
Flush with water, seek medical attention

Skin Contact:

Rinse with water, remove contaminated clothing

[ )

Inhalation:
Move to fresh air, seek medical attention

Ingestion:
Do NOT induce vomiting, seek medical attention

Click to download full resolution via product page

Workflow for the safe handling and disposal of CL097.
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First Aid Measures

In the event of accidental exposure, the following first aid measures should be taken
immediately.[3]

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water,
Eye Contact removing contact lenses if present. Seek prompt

medical attention.

Rinse the affected skin area thoroughly with
Skin Contact water. Remove contaminated clothing and

shoes.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

medical attention.

_ Wash out the mouth with water. Do not induce
Ingestion . . ,
vomiting. Call a physician for guidance.

Spill and Leakage Procedures

In case of a spill, it is important to prevent further leakage and keep the product away from
drains and water sources.[3] Absorb spills with an inert, non-combustible material such as
diatomite or universal binders.[3] Contaminated surfaces and equipment should be
decontaminated by scrubbing with alcohol.[3] All contaminated materials should be disposed of
as hazardous waste according to institutional and local regulations.[3]

By adhering to these safety guidelines, researchers can minimize risks and ensure a safe
laboratory environment when working with CL097.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CL097]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830005#personal-protective-equipment-for-
handling-cl097]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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